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Compound Focus: 6-Isopropylindole

CAS No.: 32996-24-0

Cat. No.: S1913588

Get Quote

Technical Data at a Glance

The table below summarizes the key physicochemical and storage data for 6-Isopropylindole.

Property Specification / Value Source

CAS No. 32996-24-0 [1] [2] [3]

Molecular Formula C₁₁H₁₃N [1] [2]

Form Low-Melting Solid [1] [2]

Melting Point 36-40 °C (lit.) [1] [4] [2]

Boiling Point 281.3±9.0 °C (Predicted) [1] [2]

Recommended Storage Keep in dark place, sealed in dry, room temperature [3]

Solubility Slightly soluble in Chloroform and Methanol [1] [2]

Frequently Asked Questions & Troubleshooting
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Here are solutions to common issues you might encounter when handling 6-Isopropylindole.

Q1: The compound has melted or appears as a semi-solid. Has it decomposed?

A: Not necessarily. 6-Isopropylindole has a low melting point (36-40 °C). It can melt if
exposed to ambient temperatures on a warm day or heat from handling. If the material has

been stored correctly and shows no unusual discoloration, it is likely still suitable for use. Allow
it to re-solidify in a cool, dark place before opening to avoid oxidation.

Q2: The solid has turned from light orange/red to a darker color. What should I do?

A: Darkening suggests possible oxidation or decomposition over time. The pure compound is a
light orange to light red solid [1] [2]. To prevent this, always ensure the container is tightly

sealed under an inert atmosphere (e.g., nitrogen or argon) and avoid unnecessary exposure to
air and light. For sensitive reactions, consider purifying the material before use.

Q3: What personal protective equipment (PPE) is required?

A: The compound is classified as harmful if swallowed and may cause an allergic skin reaction
[1] [4]. The recommended PPE includes:

Gloves
Eye protection (Eyeshields)

Face protection (Faceshields)
An N95-type dust mask to avoid breathing dust [4].

The following workflow outlines the key decision points for handling and storing 6-Isopropylindole based

on its properties.
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Start: Handle 6-Isopropylindole

Check Physical State

Is the compound melted
(low melting point 36-40°C)?

Solidify in cool,
dark place

 Yes

Check for discoloration
(darkening)

 No

Proceed with use.
Note low melting point.

 No change
(Light Orange/Red)

Assess for decomposition.
Consider purification.

 Yes

Final Storage:
Sealed, Dark, Dry, Room Temp

 If stable

Click to download full resolution via product page

Experimental Consideration: Solubility and Weighing

The combination of the compound's properties presents specific practical challenges:
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Weighing Difficulties: As a low-melting solid, it can be sticky and difficult to handle and weigh

accurately, especially in humid conditions.
Recommended Solvents: Its slight solubility in chloroform and methanol [1] [2] suggests these are

suitable solvents for preparing stock solutions. You may need to gently warm the solvent to aid
dissolution, but stay well below the predicted boiling point of 281°C [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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